Cas no 723757-34-4 (Acetamide,2-ethoxy-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-)

Acetamide,2-ethoxy-N-(5-ethyl-1,3,4-thiadiazol-2-yl)- structure
723757-34-4 structure
Product Name:Acetamide,2-ethoxy-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-
CAS No:723757-34-4
MF:C8H13N3O2S
MW:215.272720098495
CID:558571
PubChem ID:1725744
Update Time:2025-04-19

Acetamide,2-ethoxy-N-(5-ethyl-1,3,4-thiadiazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,2-ethoxy-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-
    • Acetamide, 2-ethoxy-N-(5-ethyl-1,3,4-thiadiazol-2-yl)- (9CI)
    • 2-Ethoxy-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide
    • 723757-34-4
    • SR-01000320270-1
    • HMS1687K04
    • SR-01000320270
    • CCG-340003
    • AN-652/42108865
    • AKOS000654786
    • Inchi: 1S/C8H13N3O2S/c1-3-7-10-11-8(14-7)9-6(12)5-13-4-2/h3-5H2,1-2H3,(H,9,11,12)
    • InChI Key: YHNFPNMGBHVWHG-UHFFFAOYSA-N
    • SMILES: S1C(=NN=C1CC)NC(COCC)=O

Computed Properties

  • Exact Mass: 215.07284784g/mol
  • Monoisotopic Mass: 215.07284784g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 92.4Ų
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